ethyl 2-[4-(3-nitrobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate

• IUPAC Name: ethyl 2-[4-(3-nitrobenzoyl)-2,3-dihydro-1,4-benzoxazin-3-yl]acetate
• InChI: InChI=1S/C19H18N2O6/c1-2-26-18(22)11-15-12-27-17-9-4-3-8-16(17)20(15)19(23)13-6-5-7-14(10-13)21(24)25/h3-10,15H,2,11-12H2,1H3
• InChI Key: JHFVDALEAIDZSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1COC2=CC=CC=C2N1C(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H18N2O6
• Molecular Weight: 370.4 g/mol

Description

“Ethyl 2-[4-(3-nitrobenzoyl)-3,4-dihydro-2H-1,4-benzoxazin-3-yl]acetate” is a chemical compound with the CAS Number: 478259-96-0. It has a molecular weight of 370.36. The compound is solid in physical form.

Synthesis Analysis

The synthesis of this compound might involve the use of reactants such as β-1,3-dicarbonyl aldehydes via oxidation, Knoevenagel condensation using a lysine catalyst, and cycloisomerization for the synthesis of trisubstituted furans. It could also be a reactant for the fluorination by HF and iodosylbenzene, intramolecular Michael addition reactions, and synthesis of diols.

Molecular Structure Analysis

The molecular formula of this compound is C19H18N2O6. The InChI Code is 1S/C19H18N2O6/c1-2-26-18 (22)11-15-12-27-17-9-4-3-8-16 (17)20 (15)19 (23)13-6-5-7-14 (10-13)21 (24)25/h3-10,15H,2,11-12H2,1H3.

Physical And Chemical Properties Analysis

The compound is solid in physical form. The compound’s InChI key is JHFVDALEAIDZSI-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Characterization

• Benzyl 2,6-dihydroxy-3-nitrobenzoate Synthesis : Demonstrates the reaction of benzyl 2,6-dihydroxybenzoate with nitric acid to obtain crystals showing significant inter- and intramolecular hydrogen bonding, highlighting the compound's structural properties (Sonar et al., 2007).
• Cyclic Hydroxamic Acids and Lactams : Discusses the hydrogenation of ethyl 2-nitrophenyl oxalate derivatives to yield cyclic hydroxamic acids and lactams with a 2,3-dioxo-1,4-benzoxazine skeleton, providing insights into the synthesis of naturally occurring cyclic hydroxamic acids (Hartenstein & Sicker, 1993).

Applications in Material Science and Chemistry

• Development of Greener Benzoxazines : Sesamol and furfurylamine were used to synthesize a novel benzoxazine monomer, aiming to fulfill two Principles of Green Chemistry. This research highlights the importance of using renewable feedstocks and safer solvents in the synthesis of environmentally friendly materials (Salum et al., 2018).
• Porous Anionic Metal-Organic Frameworks (MOFs) : A study on a three-dimensional microporous anionic MOF demonstrates its high adsorption uptakes and selective separation abilities for hydrocarbons and polar molecules, showcasing the potential applications of these compounds in gas and vapor adsorption and separation (Huang et al., 2014).

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H302, H312, and H332. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.